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Compound of Interest

Compound Name: Nickel dichromate

Cat. No.: B099472

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the chemical properties and reactivity of nickel
chromate (NiCrOa4) and nickel dichromate (Ni=Cr20~). The information presented is based on
established chemical principles and available experimental data for related compounds. While
direct comparative studies on the reactivity of these specific nickel salts are limited in publicly
available literature, this document outlines experimental protocols to facilitate such
investigations.

Introduction

Nickel chromate and nickel dichromate are inorganic compounds containing nickel in the +2
oxidation state and chromium in the +6 oxidation state. Their reactivity is primarily dictated by
the nature of the chromium(VI) oxyanion: the tetrahedral chromate ion (CrOa42-) or the
dichromate ion (Cr20727), which consists of two corner-sharing tetrahedra. The equilibrium
between these two anions is highly dependent on the pH of the solution, a critical factor
influencing their respective reactivities.

Physical and Chemical Properties

A summary of the fundamental physical and chemical properties of nickel chromate and nickel
dichromate is presented in Table 1.
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Property Nickel Chromate Nickel Dichromate
Chemical Formula NiCrOa Ni2Cr207
Molar Mass 174.69 g/mol [1] 274.68 g/mol [2][3]
Dark maroon-colored ) ]
Appearance Red-orange crystalline solid
powder[4]
CAS Number 14721-18-7[1] 15586-38-6[2][3]
Solubility in Water Very slightly soluble[4] Data not readily available
o ) Soluble in hydrochloric acid[4] ) )
Solubility in Acid 5] Data not readily available

The Chromate-Dichromate Equilibrium: A Key to
Understanding Reactivity

The reactivity of aqueous solutions of nickel chromate and nickel dichromate is fundamentally
governed by the equilibrium between the chromate and dichromate ions. This equilibrium is
highly sensitive to the hydrogen ion concentration (pH).

In acidic solutions, the chromate ion (CrOa42™) reversibly converts to the dichromate ion
(Cr20727). Conversely, in alkaline (basic) solutions, the equilibrium shifts to favor the chromate
ion.

2Cr0O42~ (yellow) + 2H* & Cr2072- (orange) + H20

This equilibrium has profound implications for the oxidizing power of the solutions. The
dichromate ion is a significantly stronger oxidizing agent than the chromate ion, particularly in
acidic media. The standard electrode potential for the reduction of the dichromate ion to
chromium(lll) is +1.33 V, highlighting its strong oxidizing nature.

Caption: pH-dependent equilibrium between chromate and dichromate ions.

Comparative Reactivity Analysis
Oxidizing Properties
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Due to the chromate-dichromate equilibrium, the oxidizing strength of solutions prepared from
these salts is pH-dependent.

» Nickel Dichromate: In an acidic medium, nickel dichromate is expected to be a potent
oxidizing agent. The presence of H* ions ensures the predominance of the Cr2072- ion,
which can readily oxidize a variety of substrates, being reduced to the green Cr3* ion in the
process.

e Nickel Chromate: In a neutral or alkaline solution, nickel chromate's oxidizing power is
considerably weaker as the CrO42~ ion is the major species. To achieve significant oxidizing
capability with nickel chromate, the solution must be acidified, which would convert the
chromate to dichromate.

Thermal Decomposition

o Nickel Chromate: When heated at lower oxygen pressure around 600 °C, nickel chromate
decomposes to form nickel chromite spinel (NiCr20a4), nickel oxide (NiO), and oxygen.[4]

» Nickel Dichromate: While specific thermal decomposition data for nickel dichromate is not
readily available, studies on similar dichromates, such as potassium dichromate, show
decomposition at high temperatures to form the corresponding chromate, chromium(lll)
oxide, and oxygen. A similar decomposition pathway can be anticipated for nickel
dichromate.

Experimental Protocols for Comparative Analysis

To provide a quantitative comparison of the reactivity of nickel chromate and nickel
dichromate, the following experimental protocols are proposed.

Experiment 1: Comparative Determination of Oxidizing
Capacity via Redox Titration

Objective: To quantitatively compare the oxidizing strength of nickel chromate and nickel
dichromate by titrating a standard solution of a reducing agent, such as Mohr's salt
(ammonium iron(ll) sulfate, (NH4)2Fe(SOa4)2:6H20).

Materials:
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 Nickel chromate

* Nickel dichromate

e Mohr's salt

o Concentrated sulfuric acid

» Diphenylamine indicator

« Distilled water

o Standard laboratory glassware (burette, pipette, conical flasks, etc.)
Procedure:

e Preparation of Standard Mohr's Salt Solution (approx. 0.1 M): Accurately weigh a calculated
amount of Mohr's salt, dissolve it in distilled water containing a small amount of dilute sulfuric
acid (to prevent hydrolysis of Fe2* ions), and make up to a known volume in a volumetric
flask.

o Preparation of Nickel Chromate and Nickel Dichromate Solutions (approx. 0.1 N):
Accurately weigh equimolar amounts of nickel chromate and nickel dichromate and
dissolve them in separate volumes of distilled water containing a standardized amount of
sulfuric acid to ensure an acidic medium. Make up to a known volume in separate volumetric
flasks.

 Titration: a. Pipette a known volume (e.g., 25 mL) of the standard Mohr's salt solution into a
conical flask. b. Add approximately 10 mL of 2 M sulfuric acid. c. Add 2-3 drops of
diphenylamine indicator. d. Titrate the Mohr's salt solution with the nickel dichromate
solution from the burette until the endpoint is reached (a sharp color change from green to
violet-blue). e. Repeat the titration to obtain concordant readings. f. Repeat steps 3a-3e
using the nickel chromate solution.

o Calculation: Calculate the normality and molarity of the nickel chromate and nickel
dichromate solutions. The volume of the titrant required will be inversely proportional to its
oxidizing strength.
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Caption: Workflow for comparing oxidizing capacity via redox titration.

Experiment 2: Comparative Thermal Stability Analysis

Objective: To compare the thermal stability and decomposition pathways of nickel chromate
and nickel dichromate using thermogravimetric analysis (TGA) and differential scanning
calorimetry (DSC).

Materials:

Nickel chromate powder

Nickel dichromate powder

TGA-DSC instrument

Inert gas supply (e.g., Nitrogen or Argon)

Air or Oxygen supply

Procedure:

Sample Preparation: Accurately weigh a small amount (typically 5-10 mg) of nickel chromate
into a TGA crucible.

o TGA-DSC Analysis (Nickel Chromate): a. Place the crucible in the TGA-DSC instrument. b.
Heat the sample from ambient temperature to a final temperature (e.g., 1000 °C) at a
controlled heating rate (e.g., 10 °C/min) under a continuous flow of an inert gas. c. Record
the mass loss (TGA curve) and heat flow (DSC curve) as a function of temperature. d.
Repeat the analysis under an air or oxygen atmosphere.

o TGA-DSC Analysis (Nickel Dichromate): Repeat steps 1 and 2 using nickel dichromate.

o Data Analysis: Compare the TGA and DSC curves for both compounds. Key parameters to
compare include:

o Onset temperature of decomposition.
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o Temperature of maximum decomposition rate (from the derivative of the TGA curve).

o Total mass loss.

o Enthalpy changes (endothermic or exothermic peaks) associated with decomposition

events.

Summary of Expected Reactivity Differences

Based on the established chemistry of chromate and dichromate ions, the following differences

in reactivity are anticipated:

Feature

Nickel Chromate

Nickel Dichromate

Oxidizing Strength

Weaker, especially in
neutral/alkaline media.
Requires acidification for

significant oxidizing power.

Stronger, particularly in acidic
media, due to the
predominance of the Cr2072~

ion.

Reactivity in Acidic Media

Will convert to nickel

dichromate, exhibiting the

reactivity of the dichromate ion.

Stable as the dichromate;

strong oxidizing agent.

Reactivity in Alkaline Media

Stable as the chromate; weak

oxidizing agent.

Will convert to nickel chromate,
exhibiting the reactivity of the

chromate ion.

Thermal Stability

Decomposes at approximately
600 °C.[4]

Expected to decompose at
high temperatures, likely
forming nickel chromate and

other products.

Conclusion

The reactivity of nickel chromate and nickel dichromate is intrinsically linked to the pH-

dependent equilibrium between the chromate and dichromate anions. Nickel dichromate is

expected to be a more potent oxidizing agent, especially in acidic conditions. In contrast, nickel

chromate's oxidizing strength is significantly lower in neutral or alkaline solutions. The provided

experimental protocols offer a framework for the quantitative comparison of their oxidizing
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capacities and thermal stabilities, which is essential for their informed application in research
and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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